Cas no 1354707-64-4 ((2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid)

• Product Name: (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid
• CAS No: 1354707-64-4
• MF: C₁₀H₆F₂O₃
• MW: 212.149650096893
• MDL: MFCD20402321
• CID: 4592301
• PubChem ID: 13089561
• Update Time: 2025-06-08

(2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid
• 4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-(2,4-difluorophenyl)-4-oxo-, (2E)-
• DB-179105
• EN300-157810
• EN300-2010131
• CS-0344994
• (2E)-4-(2,4-DIFLUOROPHENYL)-4-OXOBUT-2-ENOICACID
• SCHEMBL15747690
• trans-4-(2,4-difluorophenyl)-4-oxo-2-butenoic acid
• 1354707-64-4
• G46613
• (E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid
• Z1245788391
• 2-Butenoic acid, 4-(2,4-difluorophenyl)-4-oxo-
• (2E)-4-(2,4-difluorophenyl)-4-oxo-2-butenoic acid
• SCHEMBL17102810
• GYTCEHNGUPAFMD-ONEGZZNKSA-N

• MDL： MFCD20402321
• Inchi： 1S/C10H6F2O3/c11-6-1-2-7(8(12)5-6)9(13)3-4-10(14)15/h1-5H,(H,14,15)/b4-3+
• InChI Key： GYTCEHNGUPAFMD-ONEGZZNKSA-N
• SMILES： C(O)(=O)/C=C/C(C1=CC=C(F)C=C1F)=O

Computed Properties

• Exact Mass: 212.02850037g/mol
• Monoisotopic Mass: 212.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Additional information on (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid

Introduction to (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid (CAS No. 1354707-64-4)

(2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid, with the CAS number 1354707-64-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines. The compound's structure includes a conjugated double bond, a carboxylic acid group, and two fluorine atoms, which contribute to its chemical and biological properties.

The chemical structure of (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid is particularly noteworthy due to its potential applications in drug discovery and development. The presence of the carboxylic acid group and the fluorine atoms enhances its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored the use of this compound as a building block for the development of novel pharmaceutical agents, particularly in the areas of anti-inflammatory and anti-cancer drugs.

In terms of its synthesis, (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid can be prepared through various routes. One common method involves the reaction of 2,4-difluorobenzaldehyde with malonic acid in the presence of a base, followed by dehydration to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The biological activities of (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid has also shown potential as an anti-cancer agent. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines. The mechanism by which it exerts these effects is not yet fully understood but is believed to involve the modulation of signaling pathways that control cell survival and proliferation. This dual functionality as both an anti-inflammatory and an anti-cancer agent makes it an attractive target for further research and development.

The pharmacokinetic properties of (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time without causing significant toxicity.

In addition to its direct biological activities, (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid has been explored as a scaffold for the design of more potent and selective derivatives. By modifying the functional groups on the molecule, researchers have been able to enhance its activity against specific targets while reducing off-target effects. This approach has led to the development of several promising lead compounds that are currently undergoing preclinical evaluation.

The safety profile of (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid is another important aspect that has been studied extensively. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully characterize its safety profile in humans and to identify any potential long-term effects.

In conclusion, (2E)-4-(2,4-difluorophenyl)-4-oxobut-2-enoic acid (CAS No. 1354707-64-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing new therapeutic strategies.